Cas no 852136-52-8 (5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide)

• Product Name: 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• CAS No: 852136-52-8
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 6284339
• PubChem ID: 5096666
• Update Time: 2025-05-24

5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• AKOS016797438
• 5-chloro-2-methoxy-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide
• 852136-52-8
• F0651-0063
• 5-chloro-2-methoxy-N-((2-methyl-1H-indol-5-yl)methyl)benzamide

• Inchi： 1S/C18H17ClN2O2/c1-11-7-13-8-12(3-5-16(13)21-11)10-20-18(22)15-9-14(19)4-6-17(15)23-2/h3-9,21H,10H2,1-2H3,(H,20,22)
• InChI Key： KLEPWVJHEKHATM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC1C=CC2=C(C=C(C)N2)C=1)=O)OC

Computed Properties

• Exact Mass: 328.0978555g/mol
• Monoisotopic Mass: 328.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide

5-Chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide (CAS No. 852136-52-8): An Overview

5-Chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide (CAS No. 852136-52-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide is composed of a benzamide core with a 5-chloro and 2-methoxy substituent on the benzene ring, and an N-substituted indole moiety. The presence of these functional groups imparts specific chemical properties that contribute to its biological activity. The chloro and methoxy groups enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution, while the indole moiety is known for its involvement in various biological processes, including neurotransmission and cell signaling.

Recent research has focused on the potential of 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide has also been studied to assess its suitability for therapeutic use. Research indicates that this compound exhibits favorable oral bioavailability and a reasonable half-life, suggesting that it can be effectively administered orally. However, further studies are needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in clinical settings.

In terms of safety, initial toxicological assessments have shown that 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential to ensure that it can be used safely in humans.

The potential applications of 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide extend beyond inflammation and cancer. Recent studies have explored its effects on neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation. These findings open up new avenues for the development of novel therapies for neurodegenerative disorders.

In conclusion, 5-chloro-2-methoxy-N-(2-methyl-1H-indol-5-yl)methylbenzamide (CAS No. 852136-52-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of inflammation, cancer, and neurodegeneration. As more studies are conducted, it is likely that additional therapeutic benefits will be discovered, further highlighting the importance of this compound in medicinal chemistry.